Cas no 923488-15-7 (N-4-(4-methoxyphenyl)-1,3-thiazol-2-yl-1-(4-methylbenzenesulfonyl)piperidine-4-carboxamide)

• Product Name: N-4-(4-methoxyphenyl)-1,3-thiazol-2-yl-1-(4-methylbenzenesulfonyl)piperidine-4-carboxamide
• CAS No: 923488-15-7
• MF: C₂₃H₂₅N₃O₄S₂
• MW: 471.592303037643
• CID: 5448313
• PubChem ID: 16831711
• Update Time: 2025-06-12

N-4-(4-methoxyphenyl)-1,3-thiazol-2-yl-1-(4-methylbenzenesulfonyl)piperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(4-(4-methoxyphenyl)thiazol-2-yl)-1-tosylpiperidine-4-carboxamide
• N-[4-(4-methoxyphenyl)-1,3-thiazol-2-yl]-1-(4-methylphenyl)sulfonylpiperidine-4-carboxamide
• 923488-15-7
• N-[4-(4-methoxyphenyl)-1,3-thiazol-2-yl]-1-(4-methylbenzenesulfonyl)piperidine-4-carboxamide
• F2969-0038
• AKOS024478710
• N-[4-(4-Methoxyphenyl)-2-thiazolyl]-1-[(4-methylphenyl)sulfonyl]-4-piperidinecarboxamide
• N-4-(4-methoxyphenyl)-1,3-thiazol-2-yl-1-(4-methylbenzenesulfonyl)piperidine-4-carboxamide

• Inchi： 1S/C23H25N3O4S2/c1-16-3-9-20(10-4-16)32(28,29)26-13-11-18(12-14-26)22(27)25-23-24-21(15-31-23)17-5-7-19(30-2)8-6-17/h3-10,15,18H,11-14H2,1-2H3,(H,24,25,27)
• InChI Key： IVMWHNLEKGGIRW-UHFFFAOYSA-N
• SMILES： N1(S(C2=CC=C(C)C=C2)(=O)=O)CCC(C(NC2=NC(C3=CC=C(OC)C=C3)=CS2)=O)CC1

Computed Properties

• Exact Mass: 471.12864863g/mol
• Monoisotopic Mass: 471.12864863g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 32
• Rotatable Bond Count: 6
• Complexity: 720
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 125Ų

Experimental Properties

• Density: 1.341±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 8.11±0.70(Predicted)

Additional information on N-4-(4-methoxyphenyl)-1,3-thiazol-2-yl-1-(4-methylbenzenesulfonyl)piperidine-4-carboxamide

N-4-(4-Methoxyphenyl)-1,3-Thiazol-2-yl-1-(4-Methylbenzenesulfonyl)Piperidine-4-Carboxamide: A Comprehensive Overview

N-4-(4-Methoxyphenyl)-1,3-Thiazol-2-yl-1-(4-Methylbenzenesulfonyl)piperidine-4-carboxamide (CAS No. 923488-15-7) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its CAS number, is a member of the thiazole and piperidine classes of compounds, which are known for their diverse biological activities and potential therapeutic applications.

The structure of N-4-(4-Methoxyphenyl)-1,3-Thiazol-2-yl-1-(4-Methylbenzenesulfonyl)piperidine-4-carboxamide is characterized by a central thiazole ring, a piperidine ring, and various functional groups including a methoxyphenyl and a methylbenzenesulfonyl moiety. These structural features contribute to its unique chemical properties and biological activities. The thiazole ring, in particular, is known for its ability to form hydrogen bonds and π-stacking interactions, which can enhance the compound's binding affinity to biological targets.

Recent studies have highlighted the potential of N-4-(4-Methoxyphenyl)-1,3-Thiazol-2-yl-1-(4-Methylbenzenesulfonyl)piperidine-4-carboxamide in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory and analgesic properties. The compound's ability to inhibit cyclooxygenase (COX) enzymes, which are key mediators of inflammation and pain, makes it a promising candidate for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory effects, N-4-(4-Methoxyphenyl)-1,3-Thiazol-2-yl-1-(4-Methylbenzenesulfonyl)piperidine-4-carboxamide has also been investigated for its potential as an antitumor agent. Studies have demonstrated that the compound can induce apoptosis in cancer cells by modulating key signaling pathways such as the PI3K/Akt pathway. This finding suggests that the compound may have applications in cancer therapy, particularly in combination with other chemotherapeutic agents.

The pharmacokinetic properties of N-4-(4-Methoxyphenyl)-1,3-Thiazol-2-yl-1-(4-Methylbenzenesulfonyl)piperidine-4-carboxamide have also been studied extensively. Research has shown that the compound has good oral bioavailability and a favorable pharmacokinetic profile, making it suitable for further development as an oral medication. The compound's stability under physiological conditions and its ability to cross the blood-brain barrier have also been evaluated, indicating its potential for treating central nervous system (CNS) disorders.

In terms of safety and toxicity, preclinical studies have indicated that N-4-(4-Methoxyphenyl)-1,3-Thiazol-2-yl-1-(4-Methylbenzenesulfonyl)piperidine-4-carboxamide has a favorable safety profile at therapeutic doses. However, as with any new drug candidate, further clinical trials are necessary to fully assess its safety and efficacy in human subjects. These trials will also help to determine the optimal dosing regimens and identify any potential side effects or drug interactions.

The synthesis of N-4-(4-Methoxyphenyl)-1,3-Thiazol-2-yl-1-(4-Methylbenzenesulfonyl)piperidine-4-carboxamide involves several steps and requires careful control of reaction conditions to ensure high yields and purity. Various synthetic routes have been reported in the literature, each with its own advantages and challenges. For example, one common approach involves the coupling of a thiazole derivative with a piperidine carboxylic acid followed by functional group modifications to introduce the methoxyphenyl and methylbenzenesulfonyl moieties.

The potential applications of N-4-(4-Methoxyphenyl)-1,3-Thiazol-2-yl-1-(4-Methylbenzenesulfonyl)piperidine-4-carboxamide extend beyond traditional pharmaceuticals. The compound's unique chemical structure and biological activities make it an attractive candidate for use in other areas such as agrochemicals and materials science. For instance, its ability to inhibit specific enzymes could be harnessed to develop new herbicides or pesticides with reduced environmental impact.

In conclusion, N-4-(4-Methoxyphenyl)-1,3-Thiazol-2-yl-1-(4-Methylbenzenesulfonyl)piperidine-4-carboxamide (CAS No. 923488-15-7) is a multifaceted compound with significant potential in various fields of research and development. Its unique structural features and biological activities make it a promising candidate for further investigation and development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential applications, highlighting its importance in modern medicinal chemistry.